Cas no 13345-25-0 (Benzo[a]pyrene-7,8-diol,7,8-dihydro-)
![Benzo[a]pyrene-7,8-diol,7,8-dihydro- structure](https://ossimg.kuujia.com/scimg/13500/13345-25-0x500.png)
13345-25-0 structure
Product Name:Benzo[a]pyrene-7,8-diol,7,8-dihydro-
CAS No:13345-25-0
MF:C20H14O2
MW:286.323965549469
CID:159659
PubChem ID:25892
Update Time:2025-04-19
Benzo[a]pyrene-7,8-diol,7,8-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[a]pyrene-7,8-diol,7,8-dihydro-
- 7,8-Dihydrobenzo[pqr]tetraphene-7,8-diol
- benzo(a)pyrene 7,8-dihydrodiol
- 7,8-DIHDYROXY-7,8-DIHYDROBENZO(A)PYRENE
- BENZO[A]PYRENE-TRANS-7,8-DIHYDRODIOL
- B[a]P-7,8-diol
- Benzopyrene Related Compound 11
- Benzo(a)pyrene 7,8-diol
- SCHEMBL6735412
- 7,8-dihydrobenzo[a]pyrene-7,8-diol
- Benzo[a]pyrene-7,8-dihydrodiol
- BENZO(a)PYRENE, 7,8-DIHYDRO-7,8-DIHYDROXY-
- CCRIS 789
- BENZO(a)PYRENE, 7,8-DIHYDRO-7,8-DIHYDROXY-, (E)-
- NS00115918
- BP-7,8-dihydrodiol
- Benzo(a)pyrene-7,8-dihydrodiol
- 7,8-Diol-benzo(a)pyrene
- 13345-25-0
- 7,8-dihydro 7,8-dihydroxybenzo(a)pyrene
- 7,8-dihydroxy-7,8-dihydrobenzo(a)pyrene
- Q26840851
- CHEBI:34562
- Benzo(a)pyrene-7,8-dihydrodiol, (E)-
- DTXSID70928121
-
- Inchi： 1S/C20H14O2/c21-17-9-8-14-15-7-6-12-3-1-2-11-4-5-13(19(15)18(11)12)10-16(14)20(17)22/h1-10,17,20-22H
- InChI Key： YDXRLMMGARHIIC-UHFFFAOYSA-N
- SMILES： OC1C(C=CC2C3C=CC4C=CC=C5C=CC(=CC=21)C=3C=45)O
Computed Properties
- Exact Mass: 286.099
- Monoisotopic Mass: 286.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 472
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5A^2
- XLogP3: 3.9
Experimental Properties
- Density: 1.46
- Boiling Point: 553.3°Cat760mmHg
- Flash Point: 268.6°C
- Refractive Index: 1.911
- PSA: 40.46000
- LogP: 4.00510
Benzo[a]pyrene-7,8-diol,7,8-dihydro- Security Information
- Storage Condition：Ventilation and low temperature drying
Benzo[a]pyrene-7,8-diol,7,8-dihydro- Related Literature
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1. Epoxide formation from heterogeneous oxidation of benzo[a]pyrene with gas-phase ozone and indoor airShouming Zhou,Leo?W. Y. Yeung,Matthew W. Forbes,Scott Mabury,Jonathan P. D. Abbatt Environ. Sci.: Processes Impacts 2017 19 1292
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Jin J. Wang,David G. Frazer,Brandon Law,Daniel M. Lewis Analyst 2003 128 864
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Jennilee M. A. Gavina,Mamoona Rubab,Huijuan Zhang,Jiping Zhu,Andy Nong,Yong-Lai Feng J. Environ. Monit. 2011 13 3145
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Dhanuka P. Wasalathanthri,Spundana Malla,Itti Bist,Chi K. Tang,Ronaldo C. Faria,James F. Rusling Lab Chip 2013 13 4554
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